Cas no 63618-42-8 (12-Tridecen-3-one)

• Product Name: 12-Tridecen-3-one
• CAS No: 63618-42-8
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 426106
• PubChem ID: 11019803
• Update Time: 2025-04-19

12-Tridecen-3-one Chemical and Physical Properties

Names and Identifiers

• 12-Tridecen-3-one
• tridec-12-en-3-one
• SCHEMBL8408162
• DTXSID40452125
• 63618-42-8

• Inchi： 1S/C13H24O/c1-3-5-6-7-8-9-10-11-12-13(14)4-2/h3H,1,4-12H2,2H3
• InChI Key： JUUHOWRUIWHFQT-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCCCCCCC=C

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07